Cas no 53389-25-6 (3-Pentanone-d6)

• Product Name: 3-Pentanone-d6
• CAS No: 53389-25-6
• MF: C₅H₁₀O
• MW: 92.1692719459534
• CID: 938430
• PubChem ID: 59869333
• Update Time: 2025-04-19

3-Pentanone-d6 Chemical and Physical Properties

Names and Identifiers

• 3-pentanone-1,1,1,5,5,5-d6
• 3-Pentanone-d6
• (1,2,2,2-tetradeuterio-1-trideuteriomethyl-ethyl)-benzene
• < 2H6> cumene
• < 2H6> -Diethylketon
• 1,1,1,5,5,5-hexadeuterio-pentan-3-one
• 3-Pentanon-1.1.1-5.5.5-d6
• Cumene-isopropyl-d7
• isopropylbenzene-d7
• Isopropyl-d7-benzene
• Pentan-3-on-1,1,1,5,5,5-d6
• 3-Pentanone-1,1,1,5,5,5,-d6; 3-Pentanone-1,1,1,5,5,5-d6 (5CI); 3-Pentanone-d6; 3-Pentanone-1,1,1,5,5,5-D6; 1,1,1,5,5,5-Hexadeuteropentan-3-one
• Dimethylacetone-d6
• D98655
• 3-Pentanone-1,1,1,3,3,3-d6
• Ethyl Ketone-d6
• 53389-25-6
• DB-315551
• DTXSID401311224
• 1,1,1,5,5,5-Hexadeuteriopentan-3-one

• Inchi： 1S/C5H10O/c1-3-5(6)4-2/h3-4H2,1-2H3/i1D3,2D3
• InChI Key： FDPIMTJIUBPUKL-WFGJKAKNSA-N
• SMILES： O=C(CC([2H])([2H])[2H])CC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 92.110825414g/mol
• Monoisotopic Mass: 92.110825414g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 41.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones